Cas no 1210987-60-2 (1-(4-phenyloxan-4-yl)methyl-3-(prop-2-en-1-yl)urea)

• Product Name: 1-(4-phenyloxan-4-yl)methyl-3-(prop-2-en-1-yl)urea
• CAS No: 1210987-60-2
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 6057498
• PubChem ID: 45561194
• Update Time: 2025-10-28

1-(4-phenyloxan-4-yl)methyl-3-(prop-2-en-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenyloxan-4-yl)methyl-3-(prop-2-en-1-yl)urea
• 1-[(4-phenyloxan-4-yl)methyl]-3-prop-2-enylurea
• F5831-9376
• AKOS024520788
• 1-allyl-3-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)urea
• 1210987-60-2
• VU0522435-1
• 1-[(4-phenyloxan-4-yl)methyl]-3-(prop-2-en-1-yl)urea

• Inchi： 1S/C16H22N2O2/c1-2-10-17-15(19)18-13-16(8-11-20-12-9-16)14-6-4-3-5-7-14/h2-7H,1,8-13H2,(H2,17,18,19)
• InChI Key： TXPAUBMEHKGGNF-UHFFFAOYSA-N
• SMILES： N(CC1(C2=CC=CC=C2)CCOCC1)C(NCC=C)=O

Computed Properties

• Exact Mass: 274.168
• Monoisotopic Mass: 274.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: 2.1

Additional information on 1-(4-phenyloxan-4-yl)methyl-3-(prop-2-en-1-yl)urea

Comprehensive Overview of 1-(4-phenyloxan-4-yl)methyl-3-(prop-2-en-1-yl)urea (CAS No. 1210987-60-2)

The compound 1-(4-phenyloxan-4-yl)methyl-3-(prop-2-en-1-yl)urea, identified by its CAS No. 1210987-60-2, is a specialized organic molecule with a unique structural framework. This urea derivative features a phenyloxane core and an allyl substituent, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular architecture combines aromatic and aliphatic components, offering versatility in applications ranging from drug development to material science.

In recent years, the demand for urea-based compounds has surged due to their role as intermediates in synthesizing bioactive molecules. Researchers are particularly intrigued by the prop-2-en-1-yl group in this compound, which provides a reactive site for further functionalization. This attribute aligns with the growing trend of click chemistry and green synthesis, where modular and efficient reactions are prioritized. The 4-phenyloxan-4-yl moiety further enhances its stability, making it a candidate for sustainable chemistry initiatives.

The compound's CAS No. 1210987-60-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and crop protection. Users often inquire about its synthetic pathways, solubility profiles, and potential as a building block for heterocyclic systems. These queries highlight the need for detailed technical data, which is critical for optimizing its use in high-throughput screening and molecular design.

From a structure-activity relationship (SAR) perspective, the 1-(4-phenyloxan-4-yl)methyl segment contributes to lipophilicity, a key factor in drug permeability. Meanwhile, the urea linkage offers hydrogen-bonding capabilities, which are essential for target binding in enzyme inhibition studies. Such properties resonate with current explorations in precision medicine and biodegradable materials, where molecular specificity is paramount.

Environmental considerations also play a role in the compound's appeal. The allyl group allows for polymerization under mild conditions, aligning with eco-friendly manufacturing trends. Additionally, its potential as a bioisostere for carbonyl groups expands its utility in fragment-based drug discovery, a hot topic in AI-driven drug development.

In summary, 1-(4-phenyloxan-4-yl)methyl-3-(prop-2-en-1-yl)urea (CAS No. 1210987-60-2) exemplifies innovation at the intersection of organic synthesis and applied chemistry. Its multifaceted applications and alignment with contemporary scientific priorities ensure its continued prominence in research and industrial workflows.